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Compound of Interest

Compound Name:
4-Bromomethyl-1,2-

dihydroquinoline-2-one

Cat. No.: B052548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Bromomethyl-1,2-dihydroquinoline-2-one, a key intermediate in pharmaceutical synthesis.

The following sections detail the hazardous properties, personal protective equipment,

emergency procedures, and experimental protocols related to this compound.

Compound Identification and Properties
Property Value

Chemical Name 4-Bromomethyl-1,2-dihydroquinoline-2-one

Synonyms
4-(Bromomethyl)-2(1H)-quinolinone, 4-

(Bromomethyl)quinolin-2(1H)-one

CAS Number 4876-10-2

Molecular Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol [1]

Appearance
Off-white to light yellow or light reddish-yellow

solid[1][2]

Melting Point 252-258 °C
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Hazard Identification and Classification
4-Bromomethyl-1,2-dihydroquinoline-2-one is classified as a hazardous substance. The

following table summarizes its GHS classification.

GHS Classification Hazard Statement Signal Word Pictogram

Skin

Corrosion/Irritation,

Category 1B

H314: Causes severe

skin burns and eye

damage

Danger corrosion

Serious Eye

Damage/Irritation,

Category 1

H318: Causes serious

eye damage
Danger corrosion

Note: Some sources may also include H315 (Causes skin irritation) and H319 (Causes serious

eye irritation) as additional hazards.

Primary Hazards:

Corrosive: Causes severe burns to the skin and eyes upon contact.

Irritant: Irritating to the respiratory system.

Lachrymator: Can cause tearing of the eyes.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling this compound. The following

diagram illustrates the essential safety workflow.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Work in a Fume Hood
Always

Gather and Inspect Equipment Careful Weighing
(avoid dust) Controlled Transfer Monitor Reaction Decontaminate Glassware

and Surfaces
Segregate and Label

Hazardous Waste
Properly Remove and

Dispose of PPE
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Figure 1: Laboratory Safety Workflow for Handling 4-Bromomethyl-1,2-dihydroquinoline-2-
one.

Personal Protective Equipment (PPE)
The following table outlines the required PPE for handling 4-Bromomethyl-1,2-
dihydroquinoline-2-one.

Body Part Required PPE Specifications

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

mandatory. A face shield

should be worn when handling

larger quantities or when there

is a significant risk of

splashing.

Skin
Chemical-resistant gloves and

lab coat

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected before use and

changed frequently. A flame-

retardant lab coat should be

worn and buttoned completely.

Respiratory NIOSH-approved respirator

Required if working outside of

a fume hood or if dust

generation is likely.

Engineering Controls
Fume Hood: All work with 4-Bromomethyl-1,2-dihydroquinoline-2-one should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Eyewash Station and Safety Shower: An operational eyewash station and safety shower

must be readily accessible in the immediate work area.
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Emergency Procedures
Situation Procedure

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

environmental health and safety personnel.

Experimental Protocols
4-Bromomethyl-1,2-dihydroquinoline-2-one is a crucial intermediate in the synthesis of the

gastroprotective agent Rebamipide. The following sections provide detailed methodologies for
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its synthesis.

Synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one
The synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one is typically a two-step process

starting from acetoacetanilide.

Step 1: Bromination

Step 2: Cyclization

Workup & Purification

Acetoacetanilide

Brominated Acetoacetanilide

Bromination
(controlled temperature)

Bromine
(in Chloroform)

4-Bromomethyl-1,2-dihydro-
quinoline-2-one

Cyclization

Concentrated Sulfuric Acid

Quench with Ice Water

Filtration

Recrystallization
(e.g., from Ethanol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b052548?utm_src=pdf-body
https://www.benchchem.com/product/b052548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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